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Compound of Interest
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Cat. No.: B031391

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of methylcycloheptane (CsHis). The information presented herein is curated for
professionals in research, science, and drug development who require precise data for
modeling, process design, and safety assessments. This document summarizes key
guantitative data in structured tables, details the experimental protocols for their determination,
and visualizes the logical workflow of these thermodynamic measurements.

Core Thermodynamic Properties of
Methylcycloheptane

Methylcycloheptane, a cycloalkane, is a non-polar organic compound with the chemical
formula CsHis and a molecular weight of 112.21 g/mol .[1] Its thermodynamic properties are
crucial for understanding its behavior in various chemical and physical processes.

Table 1: Enthalpy of Formation and Combustion of
Methylcycloheptane
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Property State Value Units
Enthalpy of Formation o

Liquid -211.5 kJ/mol
(AfH®)
Enthalpy of Formation

Gas -173.2 kJ/mol
(AfH®)
Enthalpy of o

Liquid -5295.3 kJ/mol

Combustion (AcH®)

Data sourced from the National Institute of Standards and Technology (NIST) Web Thermo
Tables (WTT).[2]

Table 2: Heat Capacity and Entropy of
Methyicycloheptane at 29815 Kandl1atm

Property State Value Units
Heat Capacity (Cp) Liquid 214.3 J/(mol-K)
Heat Capacity (Cp) Ideal Gas 165.8 J/(mol-K)
Standard Molar o

Liquid 290.1 J/(mol-K)
Entropy (S°)
Standard Molar

Ideal Gas 385.7 J/(mol-K)

Entropy (S°)

Data sourced from the NIST Web Thermo Tables (WTT).[2]

Table 3: Phase Change Properties of
Methylcycloheptane
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Property Value Units
Normal Boiling Point 399.3 K
Enthalpy of Vaporization

(Avapljilat boilliang point 383 kd/mol
Critical Temperature (Tc) 617.0 K
Critical Pressure (Pc) 3.0 MPa

Data sourced from the NIST Web Thermo Tables (WTT).[2]

Experimental Protocols for Thermodynamic
Property Determination

The accurate determination of the thermodynamic properties of methylcycloheptane relies on
precise calorimetric and analytical techniques. The following sections detail the standard
experimental methodologies.

Determination of Enthalpy of Combustion via Bomb
Calorimetry

The standard enthalpy of combustion of liquid methylcycloheptane is determined using a
bomb calorimeter, following procedures outlined in ASTM D240 and the more precise ASTM
D4809 standards.[2][3][4]1[5][6][7]1[8]

Protocol:

o Sample Preparation: A precisely weighed sample of high-purity methylcycloheptane
(typically 0.5 to 1.0 grams) is placed in a crucible within the bomb calorimeter. A fuse wire is
positioned to ensure ignition.

o Assembly and Pressurization: The bomb is sealed and purged of atmospheric nitrogen
before being pressurized with pure oxygen to approximately 30 atm. This ensures complete
combustion.
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o Calorimeter Setup: The sealed bomb is submerged in a known mass of water within the
calorimeter's insulated jacket. The initial temperature of the water is recorded with high
precision.

« Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse wire. The temperature of the water is monitored and recorded at regular intervals
until a maximum temperature is reached and the system begins to cool.

o Calculation: The heat of combustion is calculated from the observed temperature rise, the
heat capacity of the calorimeter system (determined by combusting a standard like benzoic
acid), and corrections for the fuse wire ignition and any acid formation.

Determination of Heat Capacity via Differential Scanning
Calorimetry (DSC)

The specific heat capacity of liquid methylcycloheptane is determined using a differential
scanning calorimeter (DSC) in accordance with ASTM E1269.[9][10][11][12][13]

Protocol:

 Instrument Calibration: The DSC instrument is calibrated for temperature and heat flow using
certified reference materials, such as indium and sapphire.

o Sample Preparation: A small, accurately weighed sample of methylcycloheptane (typically
5-20 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a
reference.

o Measurement Procedure:

o Abaseline measurement is performed with two empty pans to determine the heat flow
difference between the sample and reference holders.

o A measurement is then conducted with a sapphire standard to determine the heat capacity
calibration factor.

o Finally, the methylcycloheptane sample is analyzed.
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Heating Program: The sample, reference, and baseline runs are subjected to a precise
heating program, typically a linear ramp of 10-20 °C/min over the desired temperature range.

Calculation: The specific heat capacity of the methylcycloheptane sample is calculated by
comparing the heat flow to the sample with the heat flow to the sapphire standard, after
correcting for the baseline.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined from vapor pressure data measured at
different temperatures using the Clausius-Clapeyron equation.[1][14][15][16][17]

Protocol for Vapor Pressure Measurement:

Apparatus: A static or dynamic vapor pressure apparatus is used. A static apparatus consists
of a temperature-controlled sample cell connected to a pressure transducer.

Sample Degassing: The methylcycloheptane sample is thoroughly degassed to remove
any dissolved air.

Data Collection: The sample is heated to a series of accurately controlled temperatures, and
the corresponding vapor pressure is recorded once equilibrium is established at each
temperature.

Clausius-Clapeyron Analysis: The natural logarithm of the vapor pressure (In P) is plotted
against the reciprocal of the absolute temperature (1/T). The slope of this plot is equal to
-AvapH/R, where R is the ideal gas constant. From this slope, the enthalpy of vaporization
(AvapH) is calculated.

Determination of Entropy

The standard molar entropy of methylcycloheptane is determined through a combination of
experimental measurements and statistical mechanics calculations.

Experimental Contribution (Third Law Method):

e Low-Temperature Heat Capacity: The heat capacity of solid methylcycloheptane is
measured from near absolute zero to its melting point using an adiabatic calorimeter.
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» Enthalpy of Fusion: The enthalpy of fusion is measured at the melting point.

e Liquid-Phase Heat Capacity: The heat capacity of the liquid is measured from the melting
point to the desired temperature (e.g., 298.15 K).

o Entropy Calculation: The standard entropy is calculated by integrating C_p/T with respect to
temperature from O K to the desired temperature, including the entropy of fusion
(AfusH/Tfus).

Statistical Mechanics Calculation:

For the ideal gas state, entropy can be calculated using statistical mechanics if the molecular
structure and vibrational frequencies are known from spectroscopic data (e.g., IR and Raman
spectroscopy).[18][19] The total entropy is the sum of translational, rotational, vibrational, and
electronic contributions.

Visualization of Thermodynamic Workflow

The following diagram illustrates the logical workflow for the experimental determination and
theoretical calculation of the key thermodynamic properties of methylcycloheptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b031391#thermodynamic-properties-of-
methylcycloheptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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